Cas no 2228214-26-2 (1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228214-26-2
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5849285
• PubChem ID: 165647268
• Update Time: 2025-10-31

1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(2-{[(tert-butoxy)carbonyl]amino}-4-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• 2228214-26-2
• EN300-1891003

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(21)18-13-9-12(22-4)6-5-11(13)10-17(7-8-17)14(19)20/h5-6,9H,7-8,10H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： GEYSVKJMJSQPBD-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2NC(=O)OC(C)(C)C)OC)CC1)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228214-26-2)

1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228214-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of cyclopropane carboxylic acid derivatives, which are known for their unique structural and functional properties. The presence of both tert-butoxycarbonyl (Boc) and methoxy groups in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The compound's molecular structure features a cyclopropane ring fused with a carboxylic acid moiety, which is further substituted with a 4-methoxyphenyl group. The Boc-protected amino group at the ortho position adds to its stability and reactivity, making it a valuable building block in peptide synthesis and medicinal chemistry. Researchers have explored its potential in targeting various biological pathways, including enzyme inhibition and receptor modulation, which aligns with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for high-purity synthetic intermediates like 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Its CAS No. 2228214-26-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. The compound's compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—also resonates with the growing emphasis on sustainable pharmaceutical manufacturing.

One of the most intriguing aspects of this compound is its potential role in cancer research. Studies have suggested that derivatives of cyclopropane carboxylic acids may exhibit anti-proliferative properties, making them candidates for oncology drug development. This aligns with the broader scientific community's focus on discovering next-generation anticancer agents with improved efficacy and fewer side effects. Additionally, the Boc group in its structure allows for selective deprotection, enabling precise modifications tailored to specific therapeutic targets.

From a technical standpoint, the synthesis of 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid involves multi-step organic reactions, including amidation, esterification, and cyclopropanation. These processes are often optimized for scalability and yield, addressing the needs of both academic labs and industrial-scale production. The compound's physicochemical properties, such as solubility and stability, are critical parameters for its application in formulation development, a topic frequently queried in pharmaceutical forums and research gateways.

Beyond its pharmaceutical applications, this compound has also found utility in material science, particularly in the design of functionalized polymers and nanocarriers. Its ability to act as a linker or spacer in macromolecular architectures has been explored in the context of drug-eluting coatings and biodegradable materials. Such interdisciplinary applications highlight its versatility and underscore why CAS No. 2228214-26-2 remains a subject of active investigation.

In conclusion, 1-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)methylcyclopropane-1-carboxylic acid represents a compelling example of how specialized organic compounds can bridge the gap between fundamental research and practical innovation. Its structural complexity and functional adaptability make it a cornerstone in modern chemical synthesis, while its potential therapeutic and material applications ensure its continued relevance in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and advanced materials.